![molecular formula C25H23ClN4O3S B2723087 4-(2-((2-((3-chloro-4-methylphenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-((5-methylfuran-2-yl)methyl)benzamide CAS No. 1207000-41-6](/img/structure/B2723087.png)
4-(2-((2-((3-chloro-4-methylphenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-((5-methylfuran-2-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(2-((2-((3-chloro-4-methylphenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-((5-methylfuran-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C25H23ClN4O3S and its molecular weight is 494.99. The purity is usually 95%.
BenchChem offers high-quality 4-(2-((2-((3-chloro-4-methylphenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-((5-methylfuran-2-yl)methyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(2-((2-((3-chloro-4-methylphenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-((5-methylfuran-2-yl)methyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Biological Evaluation and Inhibitory Potential
Compounds related to 4-(2-((2-((3-chloro-4-methylphenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-((5-methylfuran-2-yl)methyl)benzamide have been synthesized and evaluated for their potential biological applications. These compounds exhibit potential in binding nucleotide protein targets and have been screened against various human recombinant alkaline phosphatases (h-TNAP, h-IAP, h-PLAP, h-GCAP) and ecto-5′-nucleotidases (h-e5-NT & r-e5-NT), highlighting their considerable interest for applications in medicinal chemistry due to their ability to inhibit these enzymes to a lesser degree than e5-NT (Saeed et al., 2015).
Anticancer Activity
Imidazole derivatives, including those related to the compound of interest, have shown antitumor activity. Studies have focused on various imidazole derivatives, including bis(2-chloroethyl)amino derivatives, benzimidazole, and imidazolylpeptides. Some of these compounds have advanced past preclinical testing stages, indicating the potential for new antitumor drugs and the synthesis of compounds with varied biological properties (Iradyan et al., 2009).
Antimicrobial and Antioxidant Potential
The exploration of the antimicrobial and antioxidant potential of newly synthesized compounds, including 2,3-disubstituted quinazoline-4(3H)-ones related to the compound of interest, has been conducted. These studies revealed potent inhibitory action against tested bacterial strains and significant antioxidant potential in DPPH assay methods. Compounds demonstrated profound antioxidant potential, indicating their value for further research in these areas (Kumar et al., 2011).
Pro-Apoptotic Activity and Inhibition of Carbonic Anhydrase Isoforms
Indapamide derivatives have been synthesized and evaluated for their proapoptotic activity on melanoma cell lines, showing significant growth inhibition. These compounds, specifically those related to the compound , have been investigated for their anticancer activity and their ability to inhibit physiologically relevant human carbonic anhydrase isoforms, presenting a promising avenue for anticancer research (Yılmaz et al., 2015).
Nonaqueous Capillary Electrophoresis
Studies on nonaqueous capillary electrophoretic separation of related substances, including imatinib mesylate and its derivatives, have been developed, offering a method for quality control and analysis of synthesized compounds. This technique demonstrates the effectiveness, simplicity, and affordability for the quality control of such compounds, indicating its applicability for related chemical entities (Ye et al., 2012).
properties
IUPAC Name |
4-[2-[2-(3-chloro-4-methylanilino)-2-oxoethyl]sulfanylimidazol-1-yl]-N-[(5-methylfuran-2-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23ClN4O3S/c1-16-3-7-19(13-22(16)26)29-23(31)15-34-25-27-11-12-30(25)20-8-5-18(6-9-20)24(32)28-14-21-10-4-17(2)33-21/h3-13H,14-15H2,1-2H3,(H,28,32)(H,29,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPDKAAOORGITCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CSC2=NC=CN2C3=CC=C(C=C3)C(=O)NCC4=CC=C(O4)C)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23ClN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
495.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-((2-((3-chloro-4-methylphenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-((5-methylfuran-2-yl)methyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.